Cas no 94749-01-6 (Benzenemethanamine, N-[6-(3-phenylpropoxy)hexyl]-, hydrobromide)

• Product Name: Benzenemethanamine, N-[6-(3-phenylpropoxy)hexyl]-, hydrobromide
• CAS No: 94749-01-6
• MF: C₂₂H₃₂BrNO
• MW: 406.399585723877
• CID: 2818310
• Update Time: 2023-08-07

Benzenemethanamine, N-[6-(3-phenylpropoxy)hexyl]-, hydrobromide Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-[6-(3-phenylpropoxy)hexyl]-, hydrobromide
• N-[6-(3-phenylpropoxy)hexyl]benzenemethanamine hydrobromide
• N-Benzyl-6-(3-phenylpropoxy)hexan-1-amine--hydrogen bromide (1/1)

• Inchi： 1S/C22H31NO.BrH/c1(9-17-23-20-22-14-7-4-8-15-22)2-10-18-24-19-11-16-21-12-5-3-6-13-21;/h3-8,12-15,23H,1-2,9-11,16-20H2;1H
• InChI Key： XHFFNLZNIJAWQJ-UHFFFAOYSA-N
• SMILES： Br.O(CCCC1C=CC=CC=1)CCCCCCNCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 13
• Complexity: 269
• Topological Polar Surface Area: 21.3